3-(1-(5-(1,2-dithiolan-3-yl)pentanoyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione
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Description
3-(1-(5-(1,2-dithiolan-3-yl)pentanoyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H27N3O3S2 and its molecular weight is 433.59. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition
The derivatives of ketene dithioacetal, including compounds similar to the specified chemical, have been studied for their ability to inhibit copper corrosion in acidic solutions. These compounds form a protective film on the copper surface, significantly reducing corrosion rates. This application is particularly relevant in industries where copper is used in corrosive environments (Fiala et al., 2007).
Synthesis of Heterocyclic Compounds
Research has explored the use of similar compounds in the synthesis of various heterocyclic compounds like chromeno-indazole and chromeno-quinazoline. These synthesized compounds have potential applications in pharmaceuticals and material sciences due to their unique structural properties (Mahmoud et al., 2009).
Spectroscopic Studies and Biological Activity
Similar compounds have been synthesized and characterized using various spectroscopic methods, and their biological activity has been studied through molecular docking. These studies are crucial for developing new pharmaceuticals and understanding the interaction of such compounds with biological systems (Murugesan et al., 2021).
Antimicrobial Studies
Derivatives of the specified chemical structure have been synthesized and tested for antimicrobial properties. Such studies are valuable for discovering new antibiotics or antifungal agents, contributing to the ongoing fight against drug-resistant pathogens (Vidule, 2011).
Properties
IUPAC Name |
3-[1-[5-(dithiolan-3-yl)pentanoyl]piperidin-4-yl]-1H-quinazoline-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O3S2/c25-19(8-4-1-5-16-11-14-28-29-16)23-12-9-15(10-13-23)24-20(26)17-6-2-3-7-18(17)22-21(24)27/h2-3,6-7,15-16H,1,4-5,8-14H2,(H,22,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYHVHCQGPXPQEH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2C(=O)C3=CC=CC=C3NC2=O)C(=O)CCCCC4CCSS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.